1D-myo-inositol 2,4,5-triphosphate

• Molecular Formula: C6H9O15P3-6
• Molecular Weight: 414.05 g/mol
• IUPAC Name: [(1R,2S,3S,4S,5S,6R)-2,3,5-trihydroxy-4,6-diphosphonatooxycyclohexyl] phosphate
• InChI: InChI=1S/C6H15O15P3/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/p-6/t1-,2-,3-,4-,5+,6+/m0/s1
• InChI Key: MMWCIQZXVOZEGG-LKPKBOIGSA-H
• Isomeric SMILES: [C@@H]1([C@@H]([C@H]([C@@H]([C@H]([C@H]1OP(=O)([O-])[O-])O)OP(=O)([O-])[O-])OP(=O)([O-])[O-])O)O
• Canonical SMILES: C1(C(C(C(C(C1OP(=O)([O-])[O-])O)OP(=O)([O-])[O-])OP(=O)([O-])[O-])O)O
• synonyms: (2,4,5)IP(3); 2,4,5-IP3; inositol 2,4,5-triphosphate; inositol 2,4,5-trisphosphate; inositol-2,4,5-trisphosphate; Ins(2,4,5)P(3); Ins(2,4,5)P3

Description

1D-myo-inositol 2,4,5-triphosphate(6-) is an inositol phosphate oxoanion.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : The synthesis of myo-inositol 1,4,5-triphosphate, including variants like myo-inositol 1,4,-bisphosphate-5-phosphorothioate, has been achieved using novel chemistry methods and deprotection techniques (Cooke et al., 1989).
• Characterization and Composition : Detailed characterization of myo-inositol phosphates, including 1,4,5-triphosphate and 2,4,5-triphosphate, from sources like beef brain phosphoinositide, elucidates their structure and suggests interconnected biochemical roles (Tomlinson & Ballou, 1961).

Biological Functions and Applications

• Second Messenger in Hormonal Regulation : Myo-inositol, including its derivatives like 1,4,5-triphosphate, functions as a precursor to second messengers regulating hormones such as thyroid-stimulating hormone (TSH) and FSH, as well as insulin (Genazzani, 2016).
• Applications in Polycystic Ovary Syndrome (PCOS) : In PCOS, myo-inositol and its derivatives have been shown to improve insulin sensitivity and hormone regulation, with a particular focus on the roles of myo-inositol and D-chiro-inositol (Bizzarri & Carlomagno, 2014).
• Significance in Cellular Signaling : Myo-inositol 1,4,5-triphosphate has been identified as a significant component in cellular signaling, particularly in the formation of inositol 1,3,4,5-tetrakisphosphate following receptor stimulation, suggesting its role as a second messenger in various cellular processes (Batty et al., 1985).

Potential Therapeutic Roles

• Thyroid Function and Management : Myo-inositol plays a vital role in thyroid function and may have therapeutic potential in the management of thyroid-related conditions like subclinical hypothyroidism (Benvenga et al., 2021).